![molecular formula C14H15FN4O3S B247239 N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide](/img/structure/B247239.png)
N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide, also known as FMeOXA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide is not fully understood. However, it has been suggested that this compound exerts its effects through the inhibition of the NF-κB signaling pathway, which is involved in inflammation and cell survival. This compound has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. This compound has also been shown to reduce oxidative stress and increase the expression of neurotrophic factors. Additionally, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in a laboratory setting. This compound has also been shown to exhibit low toxicity in vitro and in vivo. However, this compound has some limitations for lab experiments. It is a relatively new compound, and there is limited information available on its properties. Additionally, this compound has not been extensively tested in clinical trials, and its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for the research on N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide. Firstly, more studies are needed to elucidate the mechanism of action of this compound. Secondly, further studies are needed to investigate the potential therapeutic applications of this compound in various diseases, including Alzheimer's disease, Parkinson's disease, and cancer. Additionally, more studies are needed to investigate the safety and efficacy of this compound in humans. Finally, the development of new analogs of this compound with improved properties may lead to the discovery of more effective drugs for the treatment of various diseases.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting. This compound has been extensively studied for its potential applications in various scientific fields, including anti-inflammatory, neuroprotective, and anti-cancer properties. This compound has several advantages for lab experiments, but there are also some limitations. There are several future directions for the research on this compound, including elucidating its mechanism of action, investigating its potential therapeutic applications, and developing new analogs with improved properties.
Synthesis Methods
The synthesis of N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide involves the reaction between 4-fluoroaniline and 4-(4-morpholinyl)-1,2,5-thiadiazol-3-ol followed by the reaction with chloroacetyl chloride. The final product is obtained through the reaction of the intermediate with sodium hydroxide. The synthesis of this compound is a relatively simple process that can be carried out in a laboratory setting.
Scientific Research Applications
N-(4-fluorophenyl)-2-{[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy}acetamide has been extensively studied for its potential applications in various scientific fields. It has been shown to exhibit anti-inflammatory, neuroprotective, and anti-cancer properties. This compound has been tested in vitro and in vivo for its potential use in treating various diseases, including Alzheimer's disease, Parkinson's disease, and cancer.
properties
Molecular Formula |
C14H15FN4O3S |
---|---|
Molecular Weight |
338.36 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetamide |
InChI |
InChI=1S/C14H15FN4O3S/c15-10-1-3-11(4-2-10)16-12(20)9-22-14-13(17-23-18-14)19-5-7-21-8-6-19/h1-4H,5-9H2,(H,16,20) |
InChI Key |
LLRLNOKOEBAABU-UHFFFAOYSA-N |
SMILES |
C1COCCN1C2=NSN=C2OCC(=O)NC3=CC=C(C=C3)F |
Canonical SMILES |
C1COCCN1C2=NSN=C2OCC(=O)NC3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.